Cas no 20066-54-0 (Benzenamine, 4-chloro-2-nitro-5-phenoxy-)

• Product Name: Benzenamine, 4-chloro-2-nitro-5-phenoxy-
• CAS No: 20066-54-0
• MF: C₁₂H₉ClN₂O₃
• MW: 264.66446185112
• CID: 1394111
• PubChem ID: 13478431
• Update Time: 2025-04-20

Benzenamine, 4-chloro-2-nitro-5-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-chloro-2-nitro-5-phenoxy-
• 4-chloro-2-nitro-5-phenoxyaniline
• 20066-54-0
• SCHEMBL11100238
• DTXSID40541801

• Inchi： 1S/C12H9ClN2O3/c13-9-6-11(15(16)17)10(14)7-12(9)18-8-4-2-1-3-5-8/h1-7H,14H2
• InChI Key： BGVDMXJOSSNTSD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC1C=CC=CC=1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 264.03027
• Monoisotopic Mass: 264.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 81.1Ų

Experimental Properties

• PSA: 78.39